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Compound of Interest

Compound Name: Isocolumbin

Cat. No.: B10789591 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Isocolumbin is a furanoid diterpenoid, a class of natural compounds known for

their complex structures and significant biological activities. It is an isomer of the more

commonly studied columbin and is found in several medicinal plants, including Tinospora

cordifolia, Jateorhiza palmata, and Sphenocentrum jollyanum.[1][2] Due to its presence in

these traditionally used plants and its reported anti-inflammatory and antimicrobial properties,

isocolumbin serves as a critical phytochemical marker for the standardization and quality

control of herbal extracts and formulations.[1] This document provides detailed protocols and

data for using isocolumbin as a reference standard in various analytical applications.

Physicochemical Properties
A comprehensive understanding of isocolumbin's physicochemical properties is essential for

its use as an analytical standard. These properties influence its solubility, chromatographic

behavior, and stability.
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Property Value Source(s)

IUPAC Name

(1R,2S,3S,5S,8S,11R,12R)-5-

(furan-3-yl)-12-hydroxy-3,11-

dimethyl-6,14-

dioxatetracyclo[10.2.2.02,11.0

3,8]hexadec-15-ene-7,13-

dione

CAS Number 471-54-5

Molecular Formula C₂₀H₂₂O₆

Molecular Weight 358.4 g/mol

Monoisotopic Mass 358.14163842 Da

Appearance Crystalline solid

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Canonical SMILES

C[C@@]12CC[C@@H]3C(=O

)O--INVALID-LINK--

C5=COC=C5

Application as a Chromatographic Standard
Isocolumbin is frequently used as a reference standard for the identification and quantification

of furanoditerpenoids in plant extracts. High-Performance Thin-Layer Chromatography

(HPTLC) and High-Performance Liquid Chromatography (HPLC) are the most common

techniques employed for this purpose.

High-Performance Thin-Layer Chromatography (HPTLC)
HPTLC is a powerful technique for the rapid and reliable quantification of phytochemicals in

complex matrices. A validated HPTLC method has been established for the simultaneous

quantification of columbin (an isomer of isocolumbin) along with other markers in Tinospora

cordifolia. This method can be directly applied or adapted for isocolumbin.
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Sample & Standard Preparation HPTLC Analysis

Weigh Plant Material / 
 Isocolumbin Standard

Extract with Solvent 
 (e.g., Methanol)

Filter and Dilute 
 to Working Concentration

Apply Samples/Standards 
 to HPTLC Plate

Develop Plate in 
 Mobile Phase

Dry Plate
Derivatize with Reagent 

 (e.g., Anisaldehyde-Sulfuric Acid)
Heat Plate

Scan Plate with 
 Densitometer

Quantify using 
 Calibration Curve

Click to download full resolution via product page

General workflow for HPTLC analysis.

Table: Validated HPTLC Method Parameters for Isocolumbin Quantification
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Parameter Specification Source(s)

Stationary Phase
HPTLC aluminum plates pre-

coated with silica gel 60 F₂₅₄

Mobile Phase
Hexane : Chloroform :

Methanol : Formic Acid

Application
Bandwise application using a

suitable applicator

Development

Ascending development in a

twin-trough chamber saturated

with mobile phase

Derivatization

Anisaldehyde–sulfuric acid

reagent, followed by heating at

110 °C for 5 min

Detection
Densitometric scanning at 600

nm (post-derivatization)

Retardation Factor (RF)

~0.85 - 0.86 (for Columbin,

Isocolumbin is expected to be

similar)

Linear Range
675–1875 ng/band (for

Columbin)

LOD / LOQ
53.86 ng/band / 163.21

ng/band (for Columbin)

High-Performance Liquid Chromatography (HPLC)
HPLC is a highly sensitive and versatile technique for the separation and quantification of

isocolumbin. While often used for purification, a robust analytical method can be established

for quality control.
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Sample & Standard Preparation

HPLC Analysis
Prepare Stock Solutions of 

 Isocolumbin Standard
Create Calibration Standards 

 by Serial Dilution

Inject Standard/Sample 
 into HPLC System

Prepare Plant Extract 
 and Filter (0.45 µm)

Separate on 
 C18 Column

Detect with UV/DAD 
 Detector

Integrate Peak Area
Quantify Isocolumbin 

 using Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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